Cas no 2229136-34-7 (1-fluoro-3-methyl-2-(2-nitroethyl)benzene)

• Product Name: 1-fluoro-3-methyl-2-(2-nitroethyl)benzene
• CAS No: 2229136-34-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5820786
• PubChem ID: 165684259
• Update Time: 2025-10-29

1-fluoro-3-methyl-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl-2-(2-nitroethyl)benzene
• EN300-1744616
• 2229136-34-7

• Inchi： 1S/C9H10FNO2/c1-7-3-2-4-9(10)8(7)5-6-11(12)13/h2-4H,5-6H2,1H3
• InChI Key： NYDKSEDRFOHNAH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-3-methyl-2-(2-nitroethyl)benzene

Professional Introduction to Compound with CAS No. 2229136-34-7 and Product Name: 1-fluoro-3-methyl-2-(2-nitroethyl)benzene

The compound with the CAS number 2229136-34-7 and the product name 1-fluoro-3-methyl-2-(2-nitroethyl)benzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and material science. The presence of a fluorine atom, a methyl group, and a nitroethyl substituent in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. Among these, 1-fluoro-3-methyl-2-(2-nitroethyl)benzene stands out as a promising candidate due to its ability to interact with biological targets in a highly selective manner. The fluorine atom, in particular, plays a crucial role in modulating the metabolic stability and binding affinity of the compound, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the compound's potential in the development of anti-inflammatory agents. The nitroethyl group, while introducing some reactivity, also contributes to the overall pharmacological profile by enhancing solubility and bioavailability. This balance of properties makes 1-fluoro-3-methyl-2-(2-nitroethyl)benzene an ideal candidate for further investigation into its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine and nitroethyl substituents efficiently. These methods not only improve the overall yield but also minimize the formation of undesired byproducts, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of 1-fluoro-3-methyl-2-(2-nitroethyl)benzene is its versatility in drug design. The presence of multiple functional groups allows for facile derivatization, enabling researchers to fine-tune its pharmacological properties for specific applications. For instance, modifications to the nitroethyl group can alter its metabolic pathway, potentially leading to compounds with improved pharmacokinetic profiles.

Moreover, computational studies have been instrumental in understanding the interactions between 1-fluoro-3-methyl-2-(2-nitroethyl)benzene and biological targets. Molecular modeling techniques have revealed that this compound can bind to proteins with high affinity, suggesting its potential as a lead compound for drug discovery. These insights have guided experimental efforts toward optimizing its binding properties and exploring new therapeutic avenues.

The role of fluorine in pharmaceuticals cannot be overstated. Its ability to enhance metabolic stability and binding affinity has been leveraged in numerous successful drugs on the market today. In 1-fluoro-3-methyl-2-(2-nitroethyl)benzene, the fluorine atom is strategically positioned to interact with key residues in biological targets, thereby modulating their activity. This interaction is critical for achieving the desired therapeutic effect while minimizing off-target interactions.

Recent advancements in analytical chemistry have also contributed to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its structure-function relationships. These tools are essential for confirming the identity of intermediates and products during synthesis and for characterizing the compound's pharmacological activity.

The development of novel pharmaceuticals is often hindered by challenges related to synthesis scalability and cost-effectiveness. However, 1-fluoro-3-methyl-2-(2-nitroethyl)benzene has demonstrated promising results in terms of synthetic feasibility. By optimizing reaction conditions and utilizing efficient catalysts, researchers have been able to produce this compound on a larger scale without compromising purity or yield.

As research continues to unfold, the potential applications of 1-fluoro-3-methyl-2-(2-nitroethyl)benzene are likely to expand beyond anti-inflammatory agents. Its unique structural features make it a versatile scaffold for designing compounds targeting various diseases, including cancer and neurodegenerative disorders. The ongoing exploration of its pharmacological properties underscores its significance as a research tool and a potential therapeutic agent.

In conclusion,1-fluoro-3-methyl-2-(2-nitroethyl)benzene represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features, coupled with recent findings from computational and experimental studies, highlight its potential as a lead compound for drug discovery. As research progresses, this compound is expected to play an increasingly important role in developing innovative therapies that address unmet medical needs.